Cas no 118719-16-7 (dCeMM1)

• Product Name: dCeMM1
• CAS No: 118719-16-7
• MF: C₁₄H₁₃BrN₂O₃S
• MW: 369.233621358871
• MDL: MFCD00415337
• CID: 3048933
• PubChem ID: 135541690
• Update Time: 2024-11-04

dCeMM1 Chemical and Physical Properties

Names and Identifiers

• N'-(5-Bromo-2-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide
• dCeMM1
• (E)-N'-(5-bromo-2-hydroxybenzylidene)-4-methylbenzenesulfonohydrazide
• N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]-4-methylbenzenesulfonamide
• STL432310
• 118719-16-7
• SMR000364857
• AKOS001020225
• SR-01000211832-1
• CHEMBL3197745
• MLS000775106
• SR-01000211832
• CS-0190566
• Z49616871
• HY-W133627
• (E)-N'-(5-Bromo-2-hydroxybenzylidene)-p-toluenesulfonohydrazide
• MS-25924
• N'-[(E)-(5-bromo-2-hydroxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide
• EX-A7627
• REGID_for_CID_5511001
• N'-[(1E)-(5-bromo-2-hydroxyphenyl)methylidene]-4-methylbenzene-1-sulfonohydrazide
• MFCD00415337

• MDL： MFCD00415337
• Inchi： 1S/C14H13BrN2O3S/c1-10-2-5-13(6-3-10)21(19,20)17-16-9-11-8-12(15)4-7-14(11)18/h2-9,17-18H,1H3/b16-9+
• InChI Key： PBEIAQYKTXKQGF-CXUHLZMHSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=N/NS(C1C=CC(C)=CC=1)(=O)=O)O

Computed Properties

• Exact Mass: 367.983
• Monoisotopic Mass: 367.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: 3.2